Cas no 127219-06-1 (2-{imidazo[1,2-a]pyridin-2-yl}aniline)

2-{Imidazo[1,2-a]pyridin-2-yl}aniline is a heterocyclic organic compound featuring a fused imidazopyridine core linked to an aniline moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic system enhances binding affinity in medicinal chemistry applications, particularly for targeting receptors or enzymes. The presence of both basic (imidazole) and nucleophilic (aniline) functional groups allows for versatile derivatization, facilitating the development of bioactive molecules. High purity grades are available to ensure reproducibility in research and industrial processes. The compound’s stability under standard conditions further supports its utility in multi-step synthetic routes.

2-{imidazo[1,2-a]pyridin-2-yl}aniline structure

127219-06-1 structure

Product Name:2-{imidazo[1,2-a]pyridin-2-yl}aniline

CAS No:127219-06-1

MF:C₁₃H₁₁N₃

MW:209.246542215347

CID:1103849

PubChem ID:17755357

Update Time:2025-05-28

2-{imidazo[1,2-a]pyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

- 2-imidazo[1,2-a]pyridin-2-yl-Benzenamine
- 2-(H-imidazo[1,2-a]pyridin-2-yl)benzenamine
- 2-(imidazo[1,2-a]pyridin-2-yl)aniline
- BenzenaMine, 2-iMidazo[1,2-a]pyridin-2-yl-
- 2-{imidazo[1,2-a]pyridin-2-yl}aniline
- 127219-06-1
- HS-8992
- 2-Imidazo[1,2-a]pyridin-2-yl-phenylamine
- 2-imidazo[1,2-a]pyridin-2-ylaniline
- AKOS024164577
- SCHEMBL222164
- F1967-1695
- DA-13027
- 2-imidazo[1,2-a]pyridin-2-ylphenylamine
- ARUHCDRGLVIGLO-UHFFFAOYSA-N
- MDL： MFCD09865040
- Inchi： 1S/C13H11N3/c14-11-6-2-1-5-10(11)12-9-16-8-4-3-7-13(16)15-12/h1-9H,14H2
- InChI Key： ARUHCDRGLVIGLO-UHFFFAOYSA-N
- SMILES： N12C=CC=CC1=NC(=C2)C1C=CC=CC=1N

Computed Properties

Exact Mass: 209.095297364g/mol
Monoisotopic Mass: 209.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 43.3Å²

2-{imidazo[1,2-a]pyridin-2-yl}aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1967-1695-0.25g	2-{imidazo[1,2-a]pyridin-2-yl}aniline	127219-06-1	95%+	0.25g	$645.0	2023-09-06
Life Chemicals	F1967-1695-0.5g	2-{imidazo[1,2-a]pyridin-2-yl}aniline	127219-06-1	95%+	0.5g	$679.0	2023-09-06
Life Chemicals	F1967-1695-1g	2-{imidazo[1,2-a]pyridin-2-yl}aniline	127219-06-1	95%+	1g	$715.0	2023-09-06
Life Chemicals	F1967-1695-2.5g	2-{imidazo[1,2-a]pyridin-2-yl}aniline	127219-06-1	95%+	2.5g	$1430.0	2023-09-06
Life Chemicals	F1967-1695-5g	2-{imidazo[1,2-a]pyridin-2-yl}aniline	127219-06-1	95%+	5g	$2145.0	2023-09-06
Life Chemicals	F1967-1695-10g	2-{imidazo[1,2-a]pyridin-2-yl}aniline	127219-06-1	95%+	10g	$3003.0	2023-09-06